(E)-N-(4-(2-morpholino-2-oxoethyl)phenyl)-2-(p-tolyl)ethenesulfonamide

• IUPAC Name: (E)-2-(4-methylphenyl)-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]ethenesulfonamide
• InChI: InChI=1S/C21H24N2O4S/c1-17-2-4-18(5-3-17)10-15-28(25,26)22-20-8-6-19(7-9-20)16-21(24)23-11-13-27-14-12-23/h2-10,15,22H,11-14,16H2,1H3/b15-10+
• InChI Key: WPDDVEQECIEJJA-XNTDXEJSSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NC2=CC=C(C=C2)CC(=O)N3CCOCC3
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NC2=CC=C(C=C2)CC(=O)N3CCOCC3
• Molecular Formula: C21H24N2O4S
• Molecular Weight: 400.5 g/mol

Description

(E)-N-(4-(2-morpholino-2-oxoethyl)phenyl)-2-(p-tolyl)ethenesulfonamide, also known as MTSEA, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound belongs to the class of sulfonamide derivatives and has been extensively studied for its potential applications in various fields of science.

Scientific Research Applications

Synthesis and Characterization

A significant part of the research on morpholine and its derivatives involves synthesis and characterization, aiming to understand the structural and chemical properties of these compounds. For instance, the synthesis and characterization of morpholine derivatives have been explored, with studies detailing the process of creating new compounds and analyzing their structures using techniques such as NMR, IR, and Mass spectral studies, alongside X-ray diffraction to confirm molecular structures (Mamatha S.V et al., 2019).

Biological Activity Studies

Morpholine derivatives have been assessed for a range of biological activities, including antibacterial, antioxidant, anti-TB, anti-diabetic activities, and their potential as inhibitors for various biological targets. One study highlighted the remarkable anti-TB activity and superior anti-microbial activity of a synthesized morpholine compound, showcasing its potential in medical applications (Mamatha S.V et al., 2019). Another research effort focused on the design, synthesis, and evaluation of morpholine derivatives as anti-breast cancer agents, demonstrating promising anticancer activity against specific cancer cell lines (Praveen Kumar et al., 2020).

Molecular Docking Studies

The exploration of morpholine derivatives extends into molecular docking studies to predict interactions with biological targets. This approach has been utilized to understand the binding mechanisms of these compounds with specific proteins or receptors, supporting the development of targeted therapies. For example, a study on a morpholine-based compound against the estrogen receptor α(ERα) in breast cancer demonstrated its effectiveness through both experimental and docking studies, highlighting its potential as a potent anti-breast cancer agent (Praveen Kumar et al., 2020).